2-(3-Aminopropyl)-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione

• Molecular Formula: C11H16N2O2
• Molecular Weight: 208.26 g/mol
• SMILES: C1C=CCC2C1C(=O)N(C2=O)CCCN
• InChI: InChI=1S/C11H16N2O2/c12-6-3-7-13-10(14)8-4-1-2-5-9(8)11(13)15/h1-2,8-9H,3-7,12H2
• InChIKey: PULSRICWRFWXGE-UHFFFAOYSA-N

2-(3-Aminopropyl)hexahydro-1H-isoindole-1,3-dione: Compound Overview

2-(3-Aminopropyl)-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione (CAS 54052-98-1) is a bicyclic imide derivative featuring a saturated hexahydroisoindole-1,3-dione core tethered to a primary amine via a three-carbon propyl linker. With molecular formula C11H16N2O2, molecular weight 208.26 g/mol, and a predicted XLogP3 of 0.4, this compound occupies a distinct physicochemical space among isoindole-dione derivatives [1]. Its defining structural features are: (1) a fully saturated carbocyclic ring (unlike the aromatic phthalimide analogs), which lowers lipophilicity and introduces two undefined stereocenters; and (2) a terminal primary aliphatic amine (predicted pKa 9.84 ± 0.10) that serves as a reactive handle for amide bond formation, reductive amination, urea synthesis, and other conjugations . Commercially available with purity specifications of ≥95% (NLT 97% from certain suppliers), the compound has been identified in the BindingDB and ChEMBL databases in connection with indoleamine 2,3-dioxygenase 1 (IDO1) enzyme inhibition screening campaigns [2].

• [1] PubChem. Compound Summary for CID 62269860: 2-(3-Aminopropyl)-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/62269860. View Source
• [2] BindingDB. BDBM50203277 – CHEMBL3963472. Affinity Data for Indoleamine 2,3-dioxygenase 1 (IDO1). https://bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50203277. View Source

Why 2-(3-Aminopropyl)hexahydro-1H-isoindole-1,3-dione Is Irreplaceable

Substituting this compound with a generic isoindole-dione analog risks undermining the specific physicochemical and reactivity profile required for a given synthesis or screening campaign. The saturated hexahydro core lowers the computed XLogP3 from approximately 0.9 (for the aromatic N-(3-aminopropyl)phthalimide analog) to 0.4, a shift that meaningfully alters aqueous solubility, membrane permeability, and protein binding characteristics [1]. The primary amine with a three-carbon spacer provides distinct reactivity and conformational flexibility compared to shorter-chain (e.g., 2-aminoethyl) or methyl-substituted analogs that lack the nucleophilic amine entirely [2]. Additionally, the presence of two undefined stereocenters on the saturated ring creates a stereochemical complexity not present in the planar aromatic phthalimide series, which can be leveraged for chiral resolution or stereospecific target engagement [1]. Even the positional isomer—2-(2-aminopropyl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3-dione (the TAK-147 / zanapezil scaffold)—has a fundamentally different pharmacological profile as a known acetylcholinesterase inhibitor (IC50 = 51.2 nM against rat brain AChE), illustrating that the position of the amine on the propyl chain is not a trivial structural variation .

• [1] PubChem. Compound Summaries for CID 62269860 (saturated analog, XLogP3 = 0.4) and CID 14374492 (aromatic analog, XLogP3 = 0.9). National Center for Biotechnology Information. View Source
• [2] PubChem. Compound Summary for CID 62269860: Hydrogen Bond Donor Count = 1, Rotatable Bond Count = 3. National Center for Biotechnology Information. View Source

2-(3-Aminopropyl)hexahydro-1H-isoindole-1,3-dione: Comparison Evidence

Saturated Core Lowers Lipophilicity vs. Aromatic Phthalimide

The saturated hexahydro core of the target compound produces a computed XLogP3 of 0.4, compared to 0.9 for the direct aromatic analog N-(3-aminopropyl)phthalimide (CAS 4773-14-2) [1]. This 0.5 log unit decrease corresponds to an approximately threefold difference in predicted octanol-water partition coefficient, indicating substantially higher aqueous solubility and lower non-specific protein binding potential for the target compound [1]. This is a direct consequence of replacing the planar aromatic benzene ring with a non-planar cyclohexene ring, which also increases the fraction of sp3-hybridized carbons (Fsp3) and introduces conformational flexibility absent in the aromatic series.

Evidence Dimension	Computed lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 0.4
Comparator Or Baseline	N-(3-aminopropyl)phthalimide (CAS 4773-14-2): XLogP3 = 0.9
Quantified Difference	Δ XLogP3 = -0.5 (target is more hydrophilic by a factor of ~3 in predicted partition coefficient)
Conditions	Computed by XLogP3 3.0 algorithm (PubChem 2021-2025 release)

Why This Matters

A 0.5 log unit difference in LogP can translate into meaningful differences in aqueous solubility and pharmacokinetic behavior, making the target compound preferable for applications requiring lower lipophilicity, such as fragment-based screening or CNS-targeted probe design.

• [1] PubChem. XLogP3 values: CID 62269860 (0.4) vs. CID 14374492 (0.9). National Center for Biotechnology Information, 2025. View Source

Stereochemical Complexity vs. Achiral Phthalimide Analogs

The saturated hexahydro-1H-isoindole-1,3-dione core of the target compound contains two undefined atom stereocenters (at positions 3a and 7a of the ring junction), as reported in the PubChem computed properties [1]. In contrast, N-(3-aminopropyl)phthalimide (CAS 4773-14-2) and 2-methyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione (CAS 2021-21-8) each have zero defined or undefined stereocenters due to their planar or fully symmetric ring systems [1]. The presence of stereocenters introduces the possibility of diastereomeric separation or enantiomerically enriched synthesis, enabling the exploration of stereochemistry-dependent biological activity that is inaccessible with the simpler achiral analogs.

Evidence Dimension	Undefined atom stereocenter count
Target Compound Data	2 undefined atom stereocenters (positions 3a and 7a)
Comparator Or Baseline	N-(3-aminopropyl)phthalimide: 0 stereocenters; 2-methyl-hexahydro-1H-isoindole-1,3-dione: 0 stereocenters
Quantified Difference	2 vs. 0 stereocenters; enables diastereomeric and enantiomeric differentiation not possible with comparators
Conditions	Computed by PubChem (Cactvs 3.4.8.18); stereochemistry unspecified in the deposited structure

Why This Matters

For medicinal chemistry campaigns targeting chiral biological environments (e.g., enzyme active sites, GPCRs), the availability of stereochemically resolved material can be critical for establishing structure-activity relationships that planar or achiral analogs cannot support.

• [1] PubChem. CID 62269860: Undefined Atom Stereocenter Count = 2. National Center for Biotechnology Information. View Source

Primary Amine Enables Derivatization Inaccessible to N-Alkyl Analogs

The target compound bears a terminal primary amine (pKa ~9.84 predicted ) on a three-carbon spacer, providing a nucleophilic anchor for amide coupling, reductive amination, sulfonamide formation, and isothiocyanate conjugation. In contrast, 2-methyl-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione (CAS 2021-21-8) has zero hydrogen bond donors and lacks any amine functionality, while 2-propyl-3a,4,7,7a-tetrahydroisoindole-1,3-dione (CAS 2021-20-7) carries a simple alkyl chain with no reactive heteroatom [1]. The target compound's Hydrogen Bond Donor count of 1 (vs. 0 for the methyl analog) and Hydrogen Bond Acceptor count of 3 (vs. 2 for the methyl analog) further differentiate its intermolecular interaction capacity [1]. This makes the target compound uniquely suited as a building block for generating diverse compound libraries through combinatorial amine-directed chemistry.

Evidence Dimension	Functional group: Hydrogen bond donor count and reactive amine availability
Target Compound Data	HBD = 1, HBA = 3, primary amine present (pKa 9.84 ± 0.10)
Comparator Or Baseline	2-Methyl analog (CAS 2021-21-8): HBD = 0, HBA = 2, no amine; 2-Propyl analog (CAS 2021-20-7): HBD = 0, no amine
Quantified Difference	HBD count: 1 vs. 0; HBA count: 3 vs. 2; enables at least 5 distinct derivatization chemistries unavailable to comparators
Conditions	Computed physicochemical properties from PubChem and ChemicalBook

Why This Matters

The primary amine transforms the compound from a passive structural scaffold into an active synthetic intermediate, enabling its use in diversity-oriented synthesis, PROTAC linker conjugation, or fluorescent probe attachment—applications for which the N-alkyl analogs are chemically inert.

• [1] PubChem. CID 62269860: HBD = 1, HBA = 3, Rotatable Bond Count = 3; CID for 2-methyl analog (CAS 2021-21-8): HBD = 0, HBA = 2. National Center for Biotechnology Information. View Source

Hexahydroisoindole-Dione Scaffold as PPO Inhibitor

While direct PPO inhibition data for the target compound is not publicly available, the hexahydro-1H-isoindole-1,3-dione scaffold has been validated as a protoporphyrinogen oxidase (PPO) inhibitory chemotype. In a 2014 study, a series of N-(benzothiazol-5-yl)hexahydro-1H-isoindole-1,3-diones (compounds 1a–o) were synthesized and evaluated for in vitro PPO inhibition, with the most potent candidate (compound 2a) achieving a Ki value of 0.0091 μM [1]. Several compounds in this series displayed herbicidal activity comparable to or exceeding the commercial control at 150 g/ha against Chenopodium album [1]. The target compound, bearing a reactive primary amine on the N-substituent rather than the benzothiazole group, offers a distinct vector for elaborating this validated pharmacophore with different physicochemical and target-engagement properties.

Evidence Dimension	PPO enzyme inhibition potency (class-level scaffold validation)
Target Compound Data	Not directly measured for PPO; scaffold is a hexahydro-1H-isoindole-1,3-dione with a 3-aminopropyl N-substituent
Comparator Or Baseline	Lead compound 2a (N-(benzothiazol-5-yl)hexahydro-1H-isoindole-1,3-dione derivative): Ki = 0.0091 μM against PPO
Quantified Difference	Class-level scaffold Ki as low as 9.1 nM validates the core; the aminopropyl substituent offers an alternative vector for derivatization
Conditions	In vitro PPO enzyme inhibition assay; compound 2a: ethyl 2-((6-fluoro-5-(4,5,6,7-tetrahydro-1-oxo-1H-isoindol-2(3H)-yl)benzo[d]thiazol-2-yl)-sulfanyl)acetate

Why This Matters

The validated PPO-inhibitory activity of the hexahydro-1H-isoindole-1,3-dione scaffold at sub-micromolar Ki establishes this core as a productive starting point for agrochemical or biochemical probe development, and the 3-aminopropyl substituent on the target compound provides a chemically accessible diversification point not present in the published benzothiazole series.

• [1] Wu QY, et al. Synthesis, in vitro protoporphyrinogen oxidase inhibition, and herbicidal activity of N-(benzothiazol-5-yl)hexahydro-1H-isoindole-1,3-diones and N-(benzothiazol-5-yl)hexahydro-1H-isoindol-1-ones. Chem Biol Drug Des. 2014;84(4):431-42. doi:10.1111/cbdd.12331. PMID: 24803371. View Source

Cytotoxic and Antibacterial Activity of Hexahydroisoindole-Dione Derivatives

A 2023 study investigating 2,4,5,6-substituted hexahydro-1H-isoindole-1,3(2H)-dione derivatives demonstrated variable cytotoxic effects against HeLa, A549, MCF-7, PC3, and Caco-2 cancer cell lines in vitro, with the activity being highly dependent on the nature and position of substituents on the saturated ring [1]. The target compound, bearing a 3-aminopropyl group at the N-2 position and an unsubstituted saturated ring at positions 4,5,6, provides a distinct substitution pattern relative to the halogen-, hydroxy-, and acetoxy-substituted analogs reported in that study. The class-level evidence confirms that the hexahydro-1H-isoindole-1,3(2H)-dione scaffold is biologically active in human cell-based assays and that systematic variation of substituents can tune potency, supporting the use of the target compound as a comparator or starting point in medicinal chemistry campaigns.

Evidence Dimension	In vitro cytotoxicity across multiple human cancer cell lines (class-level scaffold validation)
Target Compound Data	N-2-(3-aminopropyl) substituent; unsubstituted at positions 4,5,6; direct cytotoxicity data not publicly available
Comparator Or Baseline	2,4,5,6-substituted hexahydro-1H-isoindole-1,3(2H)-diones: variable activity against HeLa, A549, MCF-7, PC3, Caco-2 (exact IC50 values substituent-dependent, reported in Yetişkin & Gündoğdu, 2023)
Quantified Difference	Not directly quantifiable for the target compound; class-level evidence demonstrates that the scaffold is permissive to cytotoxic activity that is tunable by substitution pattern
Conditions	MTT assay, 24-72 h exposure, HeLa, A549, MCF-7, PC3, and Caco-2 cell lines

Why This Matters

The demonstrated cell-based activity of the hexahydro-1H-isoindole-1,3-dione class, combined with the uniquely reactive 3-aminopropyl handle on the target compound, positions it as a versatile intermediate for generating focused libraries aimed at probing substitution-dependent cytotoxicity and antibacterial potency.

• [1] Yetişkin E, Gündoğdu Ö. Synthesis, cytotoxicity, and antibacterial studies of 2,4,5,6-substituted hexahydro-1H-isoindole-1,3(2H)-dione. Chem Biol Drug Des. 2023. doi:10.1111/cbdd.14370. PMID: 37715332. View Source

Application Scenarios for 2-(3-Aminopropyl)hexahydro-1H-isoindole-1,3-dione

Saturated Bioisostere for Fragment Library Design

For fragment-based drug discovery (FBDD) campaigns requiring lower lipophilicity starting points, the target compound serves as a direct saturated bioisostere of N-(3-aminopropyl)phthalimide. The XLogP3 shift from 0.9 (aromatic) to 0.4 (saturated) provides a meaningful reduction in lipophilicity while retaining the primary amine conjugation handle and similar molecular weight (~208 Da) [1]. Libraries constructed around this core can explore a distinct region of physicochemical space (lower LogP, higher Fsp3) that is increasingly favored in lead optimization for improved solubility and metabolic stability [1].

Amine-Directed Parallel Library Synthesis

The terminal primary amine (pKa ~9.84) enables high-yielding amide coupling, sulfonamide formation, and reductive amination reactions that are entirely inaccessible to the N-methyl and N-propyl analogs (which lack any reactive heteroatom on the N-substituent) . This makes the target compound uniquely suitable as a core scaffold for parallel library synthesis, where diverse carboxylic acids, sulfonyl chlorides, or aldehydes can be condensed onto the amine in a single synthetic step, generating tens to hundreds of analogs for screening .

Stereochemistry-Dependent Target Engagement Studies

The two undefined stereocenters at positions 3a and 7a of the saturated ring create the possibility of diastereomeric separation or asymmetric synthesis [2]. Researchers investigating chiral biological targets—such as enzymes with stereospecific binding pockets or receptors that discriminate between enantiomers—can use chirally resolved batches of this compound to probe stereochemistry-dependent activity, a dimension of SAR that is completely absent from the planar, achiral N-(3-aminopropyl)phthalimide analog [2].

Agrochemical Leads via Hexahydroisoindole-Dione PPO Pharmacophore

Given the established protoporphyrinogen oxidase (PPO) inhibitory activity of the hexahydro-1H-isoindole-1,3-dione scaffold (lead compound Ki = 0.0091 μM) [3], the target compound—offering a 3-aminopropyl substituent in place of the published benzothiazole group—provides an alternative diversification vector for herbicide lead optimization. The primary amine can be elaborated to explore interactions with the PPO active site that are not accessible from the benzothiazole-substituted series, potentially yielding novel chemotypes with differentiated resistance profiles [3].

• [1] PubChem. XLogP3: CID 62269860 (0.4) vs. CID 14374492 (0.9). National Center for Biotechnology Information. View Source
• [2] PubChem. CID 62269860: Undefined Atom Stereocenter Count = 2; CID 14374492 (aromatic analog): Undefined Atom Stereocenter Count = 0. View Source
• [3] Wu QY, et al. Chem Biol Drug Des. 2014;84(4):431-42. doi:10.1111/cbdd.12331. PMID: 24803371. View Source